4H-Pyran-4-one, 2,6-bis(p-methoxyphenyl)-

• CAS No.: 1678-14-4
• Molecular Formula: C19H16O4
• Molecular Weight: 308.3 g/mol
• IUPAC Name: 2,6-bis(4-methoxyphenyl)pyran-4-one
• InChI: InChI=1S/C19H16O4/c1-21-16-7-3-13(4-8-16)18-11-15(20)12-19(23-18)14-5-9-17(22-2)10-6-14/h3-12H,1-2H3
• InChI Key: LECSSHUYKZKQDD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=O)C=C(O2)C3=CC=C(C=C3)OC

Description

4H-Pyran-4-one, 2,6-bis(p-methoxyphenyl)- is a heterocyclic organic compound that belongs to the pyranone family This compound is characterized by the presence of two p-methoxyphenyl groups attached to the 2 and 6 positions of the pyran-4-one ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4H-Pyran-4-one, 2,6-bis(p-methoxyphenyl)- can be achieved through several methods. One common approach involves the transesterification reaction of dimethyl or diethyl 2,6-dimethyl-4H-pyran-4-one-3,5-dicarboxylate with glycol or glycol ethers. This reaction is typically catalyzed by sodium methoxide . Another method involves the nucleophilic substitution of phenols or glycol ethers with 3,5-bis(bromomethyl)-2,6-diphenyl-4H-pyran-4-one .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the synthetic routes mentioned above can be scaled up for industrial applications with appropriate optimization of reaction conditions and catalysts.

Chemical Reactions Analysis

Types of Reactions

4H-Pyran-4-one, 2,6-bis(p-methoxyphenyl)- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can yield dihydropyran derivatives.

Substitution: Nucleophilic substitution reactions are common, especially with phenols and glycol ethers.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride and lithium aluminum hydride are typical reducing agents.

Substitution: Sodium methoxide is often used as a catalyst in nucleophilic substitution reactions.

Major Products

The major products formed from these reactions include quinones, dihydropyran derivatives, and various substituted pyranones .

Scientific Research Applications

4H-Pyran-4-one, 2,6-bis(p-methoxyphenyl)- has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Medicine: It is being investigated for its potential therapeutic properties, including anti-inflammatory and antioxidant activities.

Industry: It can be used in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of 4H-Pyran-4-one, 2,6-bis(p-methoxyphenyl)- involves its interaction with various molecular targets and pathways. For example, its antioxidant properties are attributed to its ability to scavenge free radicals. The presence of methoxy groups enhances its electron-donating capacity, which contributes to its overall reactivity .

Comparison with Similar Compounds

Similar Compounds

2,3-Dihydro-3,5-dihydroxy-6-methyl-4H-pyran-4-one: Known for its antioxidant properties.

4-Methoxy-6-(4-methoxyphenethyl)-5,6-dihydro-2H-pyran-2-one: Used in fragrance and flavor industries.

Uniqueness

4H-Pyran-4-one, 2,6-bis(p-methoxyphenyl)- is unique due to the presence of two p-methoxyphenyl groups, which enhance its chemical stability and reactivity. This structural feature distinguishes it from other pyranone derivatives and contributes to its diverse applications in scientific research .